(2-Acetylphenoxy)butanoic acid

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2-(2-acetylphenoxy)butanoic acid
• InChI: InChI=1S/C12H14O4/c1-3-10(12(14)15)16-11-7-5-4-6-9(11)8(2)13/h4-7,10H,3H2,1-2H3,(H,14,15)
• InChI Key: COYYOMXYLXFEHS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)OC1=CC=CC=C1C(=O)C

Description

(2-Acetylphenoxy)butanoic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Acetylphenoxy)butanoic acid, ethyl ester (500 mg, 2.00 mmol) is dissolved in 3 mL of methanol/water (3:2) and treated with 828 mg (5.99 mmol) of potassium carbonate according to the procedure described for Example 4 to give 412 mg (93%) of (2-acetylphenoxy)butanoic acid as a white powder. The 1H NMR (300 MHz, CDCl3) is consistent with the desired product; IR (KBr) 1710, 1670, 1590 cm-1 ; MS m/e calculated for C12H15O4 : 223.0970, found 223.0971.